Cas no 14162-94-8 (4-Chloro-2,2'-bipyridine)

• Product Name: 4-Chloro-2,2'-bipyridine
• CAS No: 14162-94-8
• MF: C₁₀H₇ClN₂
• MW: 190.628980875015
• MDL: MFCD11112152
• CID: 1035007
• PubChem ID: 15207243
• Update Time: 2025-06-08

4-Chloro-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,2'-bipyridine
• 4-chloro-2-(pyridin-2-yl)pyridine
• 4-CHLORO-2,2’-BIPYRIDINE
• 2,2'-Bipyridine, 4-chloro-
• 4-Chlor-2,2'-bipyridyl
• 4-chloro[2,2']bipyridinyl
• 4-chloro-[2,2']bipyridinyl
• 4'-chloro-2,2'-bipyridine
• 4'-chloro-2,2-bipyridine
• 4-chloro-2,2'-bipyridyl
• AG-E-11452
• AGN-PC-0045ZB
• AK-64174
• CTK0F0397
• KB-241235
• SureCN913279
• 4-chloro-2-pyridin-2-ylpyridine
• ST24043519
• DA-10492
• SCHEMBL913279
• 4-Chloro-2,2/'-bipyridine
• 4-Chloro-2,2 inverted exclamation mark -bipyridine
• SY100887
• 14162-94-8
• MFCD11112152
• DTXSID90570005
• A885645
• CS-W004550
• C72633
• AMY7358
• AKOS006307719
• 161727-77-1
• DS-15364
• J-400575

• MDL： MFCD11112152
• Inchi： 1S/C10H7ClN2/c11-8-4-6-13-10(7-8)9-3-1-2-5-12-9/h1-7H
• InChI Key： IXEGJZGCPOORDR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 190.02991
• Monoisotopic Mass: 190.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 84-85 ºC
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 25.78

Additional information on 4-Chloro-2,2'-bipyridine

4-Chloro-2,2'-bipyridine (CAS No. 14162-94-8): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

4-Chloro-2,2'-bipyridine, with the chemical formula C₁₀H₆N₂Cl, is a versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and electronic properties. This compound, identified by its CAS number CAS No. 14162-94-8, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, including those targeting complex biological pathways.

The bipyridine core of 4-Chloro-2,2'-bipyridine facilitates its role as a ligand in coordination chemistry, enabling the formation of stable complexes with transition metals. These metal complexes have been extensively studied for their applications in catalysis, luminescence, and as therapeutic agents. The presence of a chlorine substituent at the 4-position enhances the reactivity of this molecule, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are fundamental in constructing complex organic molecules.

In recent years, 4-Chloro-2,2'-bipyridine has been explored in the development of targeted therapies for various diseases. Its ability to form stable complexes with metals like ruthenium and platinum has led to the discovery of novel anticancer agents. For instance, researchers have utilized this compound to design metal-based anticancer drugs that exhibit improved selectivity and reduced toxicity compared to traditional chemotherapeutic agents. The bipyridine moiety's interaction with biological targets such as kinases has been particularly promising in oncology research.

The compound's significance extends beyond its applications in drug development. It has also been employed in materials science, particularly in the fabrication of organic semiconductors and light-emitting diodes (OLEDs). The electron-deficient nature of 4-Chloro-2,2'-bipyridine makes it an excellent building block for designing materials with tailored electronic properties. Recent studies have demonstrated its use in creating highly efficient charge transport materials, which are essential for next-generation electronic devices.

The synthesis of 4-Chloro-2,2'-bipyridine typically involves multi-step organic transformations starting from readily available precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for meeting the growing demand for this compound in both academic research and industrial applications.

The role of computational chemistry in understanding the reactivity and properties of 4-Chloro-2,2'-bipyridine cannot be overstated. Molecular modeling techniques have provided valuable insights into how this compound interacts with biological targets and how its structure can be modified to enhance its therapeutic potential. By leveraging computational methods, researchers can predict the behavior of 4-Chloro-2,2'-bipyridine derivatives before synthesizing them experimentally, thereby accelerating the drug discovery process.

In conclusion, 4-Chloro-2,2'-bipyridine (CAS No. 14162-94-8) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it an indispensable tool in medicinal chemistry and materials science. As research continues to uncover new applications for this molecule, its importance is only set to grow. The ongoing development of innovative synthetic strategies and computational tools promises to further enhance its utility in addressing some of the most pressing challenges in modern science.